Cas no 1174884-34-4 (3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine)
3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine Chemical and Physical Properties
Names and Identifiers
-
- 3-[1-(difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazol o[4,3-a]azepine
- 3-[1-(difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
- MFCD12548012
- 5H-1,2,4-Triazolo[4,3-a]azepine, 3-[1-(difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-
- CS-0271705
- 3-(1-(Difluoromethyl)-1H-pyrazol-3-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
- ALBB-026408
- 1-(DIFLUOROMETHYL)-3-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL}PYRAZOLE
- STL414665
- 3-[1-(difluoromethyl)pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
- EN300-232262
- AKOS005168938
- LS-08998
- H35568
- 1174884-34-4
- 1-(difluoromethyl)-3-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}-1H-pyrazole
- 3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine
-
- MDL: MFCD12548012
- Inchi: 1S/C11H13F2N5/c12-11(13)18-7-5-8(16-18)10-15-14-9-4-2-1-3-6-17(9)10/h5,7,11H,1-4,6H2
- InChI Key: CZLSRGZJLVKVLW-UHFFFAOYSA-N
- SMILES: N12C(C3C=CN(C(F)F)N=3)=NN=C1CCCCC2
Computed Properties
- Exact Mass: 253.11390176Da
- Monoisotopic Mass: 253.11390176Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 48.5Ų
3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D133115-100mg |
3-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine |
1174884-34-4 | 100mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D133115-250mg |
3-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine |
1174884-34-4 | 250mg |
$ 470.00 | 2022-06-05 | ||
| TRC | D133115-500mg |
3-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine |
1174884-34-4 | 500mg |
$ 750.00 | 2022-06-05 | ||
| abcr | AB415923-500 mg |
3-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine |
1174884-34-4 | 500MG |
€373.00 | 2023-02-19 | ||
| abcr | AB415923-1 g |
3-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine; . |
1174884-34-4 | 1 g |
€489.50 | 2023-07-19 | ||
| abcr | AB415923-1g |
3-[1-(Difluoromethyl)-1H-pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine; . |
1174884-34-4 | 1g |
€477.00 | 2025-04-22 | ||
| Enamine | EN300-232262-0.05g |
1-(difluoromethyl)-3-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}-1H-pyrazole |
1174884-34-4 | 95% | 0.05g |
$149.0 | 2024-06-20 | |
| Enamine | EN300-232262-0.1g |
1-(difluoromethyl)-3-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}-1H-pyrazole |
1174884-34-4 | 95% | 0.1g |
$221.0 | 2024-06-20 | |
| Enamine | EN300-232262-0.25g |
1-(difluoromethyl)-3-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}-1H-pyrazole |
1174884-34-4 | 95% | 0.25g |
$315.0 | 2024-06-20 | |
| Enamine | EN300-232262-0.5g |
1-(difluoromethyl)-3-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}-1H-pyrazole |
1174884-34-4 | 95% | 0.5g |
$501.0 | 2024-06-20 |
3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine
Comprehensive Analysis of 3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine (CAS No. 1174884-34-4)
The compound 3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine (CAS No. 1174884-34-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl group and the fused triazoloazepine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.
In recent years, the demand for fluorinated compounds like 3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop next-generation therapeutics with improved pharmacokinetic properties. The incorporation of fluorine atoms, as seen in this compound, is a strategic approach to optimize drug-like characteristics, a topic frequently searched in AI-driven drug design platforms.
The pyrazole and triazole moieties in this molecule are key structural elements that contribute to its versatility. These heterocycles are widely explored in medicinal chemistry for their ability to mimic natural substrates and engage in hydrogen bonding interactions. Given the rising interest in fragment-based drug discovery, this compound's modular design offers opportunities for derivatization, a hot topic in high-throughput screening workflows.
From a synthetic chemistry perspective, CAS No. 1174884-34-4 presents intriguing challenges and opportunities. The difluoromethyl group, for instance, requires precise handling to ensure regioselective incorporation. This aspect resonates with the broader scientific community's focus on green chemistry and atom-efficient synthesis, as researchers seek sustainable methods to construct complex molecules. Online forums and search engines often highlight queries about fluorination techniques, reflecting the relevance of such discussions.
Beyond pharmaceuticals, 3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine has potential applications in agrochemical innovation. Its structural motifs are analogous to those found in modern pesticides and herbicides, which target specific enzymes in pests. With the global push toward precision agriculture, compounds like this are being evaluated for their environmental compatibility and efficacy, addressing common search terms like sustainable crop protection.
Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for confirming its purity and structural integrity, topics frequently explored in cheminformatics databases. The compound's CAS registry number (1174884-34-4) serves as a unique identifier, facilitating data retrieval in digital chemistry platforms.
In conclusion, 3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine represents a compelling case study in modern chemical research. Its multifaceted applications, from drug development to agrochemicals, underscore the importance of heterocyclic chemistry in solving real-world problems. As the scientific community continues to explore its potential, this compound will likely remain a subject of interest in both academic and industrial settings.
1174884-34-4 (3-1-(Difluoromethyl)-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine) Related Products
- 1170155-20-0(1-ethyl-3-{5H,6H,7H,8H-1,2,4triazolo4,3-apyridin-3-yl}-1H-pyrazol-4-amine)
- 956753-89-2(5H-1,2,4-Triazolo[4,3-a]azepine, 3-(1,3-diphenyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-)
- 1177352-06-5(1,5-dimethyl-3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazol-4-amine)
- 1174883-73-8(1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazole)
- 1431966-54-9(1,5-Dimethyl-3-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)pyrazol-4-amine;hydrochloride)
- 1174830-44-4(3-1-(Difluoromethyl)-5-methyl-1H-pyrazol-3-yl-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine)
- 1174873-10-9(3-(1,3-Dimethyl-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-1,2,4triazolo4,3-aazepine)
- 1174868-11-1(1-ethyl-5-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-3-(trifluoromethyl)-1H-pyrazole)
- 1174852-58-4(1-ethyl-3-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazol-4-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)